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Compound of Interest

Compound Name: TCH-165

Cat. No.: B611247

Essential Safety and Handling Guide for T-165

FOR RESEARCH USE ONLY. Not for human or veterinary use.

This document provides crucial safety and logistical information for handling the small molecule
proteasome assembly modulator, T-165. All personnel must review and understand this guide
before working with this compound.

Hazard Identification and Risk Assessment

T-165 is a bioactive small molecule designed to modulate proteasome activity.[1] While a
specific Safety Data Sheet (SDS) for T-165 is not publicly available, compounds of this nature
should be handled with care, assuming they may be harmful if swallowed, cause skin and eye
irritation, and may cause respiratory irritation.[2] A thorough risk assessment should be
conducted by the principal investigator or laboratory supervisor before any handling of T-165.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling T-165 to minimize exposure and ensure
personal safety. These recommendations are based on general best practices for handling
bioactive small molecules in a laboratory setting.[3][4]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b611247?utm_src=pdf-interest
https://www.medchemexpress.com/tch-165.html
https://www.stressmarq.com/wp-content/uploads/SKT-133-20S-Proteasome-Activity-Kit-MSDS-v1.pdf
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specification Rationale

Provides a barrier
against skin contact.
Hand Protection Gloves Nitrile, double-gloved Double-gloving is
recommended for
added protection.[5]

-~ Protects eyes from
) ANSI Z87.1 certified,
Eye Protection Safety Goggles o ] splashes or aerosols
with side shields
of the compound.

Prevents
] contamination of
Body Protection Laboratory Coat Full-length, buttoned )
personal clothing and

skin.

Recommended when

) handling the
) i N95 Respirator or
Respiratory Protection high NIOSH-approved powdered form of T-
igher
J 165 or when there is a

risk of aerosolization.

Operational Plan for Handling T-165

This section provides a step-by-step guide for the safe handling of T-165, from preparation to
disposal.

Pre-Handling Procedures

» Designated Area: All work with T-165 must be conducted in a designated area within a
certified chemical fume hood.

o Gather Materials: Ensure all necessary equipment and supplies are within the fume hood
before starting, including:

o T-165 compound

o Appropriate solvents (e.g., DMSO, ethanol)
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[e]

Pipettes and tips

o

Vials and caps

Waste containers

[¢]

[¢]

Decontamination solution (e.g., 70% ethanol)

Don PPE: Put on all required PPE as outlined in the table above before entering the
designated handling area.

Handling and Experimental Procedures

Weighing: If working with the solid form of T-165, carefully weigh the desired amount in the
chemical fume hood. Use anti-static weigh paper or a weighing boat.

Dissolving: Add the appropriate solvent to the solid T-165 to create a stock solution. Cap the
vial securely and vortex or sonicate until fully dissolved.

Dilutions: Perform all serial dilutions and additions to experimental setups within the
chemical fume hood.

Incubation: If experiments require incubation outside the fume hood, ensure all containers
are securely sealed to prevent leaks or aerosolization.

Post-Handling and Decontamination

Decontaminate Surfaces: Wipe down all surfaces within the chemical fume hood that may
have come into contact with T-165 with a suitable decontamination solution.

Clean Equipment: Thoroughly clean all non-disposable equipment used for handling T-165
according to standard laboratory procedures.

Doff PPE: Remove PPE in the correct order to avoid self-contamination (gloves, goggles, lab
coat).

Hand Washing: Wash hands thoroughly with soap and water after removing PPE.
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Disposal Plan

Proper disposal of T-165 and contaminated materials is critical to prevent environmental
contamination and accidental exposure.

¢ Solid Waste: All solid waste contaminated with T-165 (e.qg., pipette tips, weighing paper,
gloves) must be placed in a designated hazardous waste container.

o Liquid Waste: All liquid waste containing T-165 must be collected in a clearly labeled
hazardous waste container.

o Disposal Compliance: All hazardous waste must be disposed of in accordance with
institutional, local, and national regulations. Contact your institution's Environmental Health
and Safety (EHS) department for specific guidance.

Experimental Protocols

Detailed methodologies for experiments involving T-165 can be found in the following
publications:

« Inhibition of the human proteasome by imidazoline scaffolds: Azevedo, et al. (2013)
J.Med.Chem.

o Small molecule modulation of proteasome assembly: Njomen, et al. (2018) Biochemistry

» Enhancing c-MYC degradation via 20S proteasome activation induces in vivo anti-tumor
efficacy: Njomen, et al. (2020) BioRxiv

Visual Workflow for Handling and Disposal

The following diagram illustrates the logical flow of the operational and disposal plan for T-165.
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Caption: Workflow for safe handling and disposal of T-165.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b611247?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/tch-165.html
https://www.stressmarq.com/wp-content/uploads/SKT-133-20S-Proteasome-Activity-Kit-MSDS-v1.pdf
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.ehs.wvu.edu/biosafety/biosafety-manual/chapter-10-personal-protective-equipment-for-biohazards
https://www.ehs.wvu.edu/biosafety/biosafety-manual/chapter-10-personal-protective-equipment-for-biohazards
https://www.benchchem.com/product/b611247#personal-protective-equipment-for-handling-tch-165
https://www.benchchem.com/product/b611247#personal-protective-equipment-for-handling-tch-165
https://www.benchchem.com/product/b611247#personal-protective-equipment-for-handling-tch-165
https://www.benchchem.com/product/b611247#personal-protective-equipment-for-handling-tch-165
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611247?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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